Cas no 70583-75-4 (1-(3-Bromophenyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(3-Bromophenyl)-3-methyl-1H-pyrazole
• CAS No: 70583-75-4
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5520893
• PubChem ID: 17939939
• Update Time: 2025-06-08

1-(3-Bromophenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-methylpyrazole
• AT22781
• XRRUSQYHSMHEBF-UHFFFAOYSA-N
• 1-(3-BROMOPHENYL)-3-METHYL-1H-PYRAZOLE
• 70583-75-4
• SCHEMBL5535694
• 1-(3-Bromophenyl)-3-methyl-1H-pyrazole

• MDL： MFCD11848683
• Inchi： 1S/C10H9BrN2/c1-8-5-6-13(12-8)10-4-2-3-9(11)7-10/h2-7H,1H3
• InChI Key： XRRUSQYHSMHEBF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Br)=C2)C=CC(C)=N1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(3-Bromophenyl)-3-methyl-1H-pyrazole

Introduction to 1-(3-Bromophenyl)-3-methyl-1H-pyrazole (CAS No. 70583-75-4)

1-(3-Bromophenyl)-3-methyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 70583-75-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel therapeutic agents. The presence of both bromine and methyl substituents on the pyrazole ring introduces unique reactivity, enabling diverse chemical modifications that can be exploited in drug design.

The pyrazole core is a well-known pharmacophore, frequently incorporated into molecules targeting various biological pathways. Its five-membered ring structure, featuring two nitrogen atoms, contributes to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature has been leveraged in the design of drugs with enhanced binding affinity and selectivity.

In recent years, 1-(3-Bromophenyl)-3-methyl-1H-pyrazole has been explored as a key intermediate in the synthesis of compounds with potential applications in oncology, immunology, and anti-inflammatory therapies. The bromine atom at the 3-position of the phenyl ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of diverse functional groups, thereby expanding the chemical space available for drug discovery.

One of the most compelling aspects of 1-(3-Bromophenyl)-3-methyl-1H-pyrazole is its role in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes that play critical roles in cell signaling pathways. By modulating these pathways, researchers aim to develop treatments that can selectively inhibit tumor growth while minimizing side effects on healthy cells.

The methyl group at the 3-position of the pyrazole ring also contributes to the compound's pharmacological profile. This substitution can influence electronic properties, solubility, and metabolic stability, all of which are crucial factors in drug development. The interplay between these structural features makes 1-(3-Bromophenyl)-3-methyl-1H-pyrazole a promising candidate for further investigation.

Recent advancements in computational chemistry have enhanced our ability to predict the biological activity of molecules like 1-(3-Bromophenyl)-3-methyl-1H-pyrazole. High-throughput virtual screening (HTVS) and molecular docking studies have identified several derivatives with enhanced potency against target enzymes. These computational approaches complement traditional experimental methods, allowing researchers to rapidly screen large libraries of compounds and prioritize those with the greatest potential for further development.

The synthesis of 1-(3-Bromophenyl)-3-methyl-1H-pyrazole itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with limited yields and harsh reaction conditions. However, recent innovations have led to more efficient synthetic routes that minimize waste and improve scalability. For example, catalytic methods using transition metals have been employed to streamline key transformations, making the production of this compound more sustainable and cost-effective.

Another area where 1-(3-Bromophenyl)-3-methyl-1H-pyrazole has shown promise is in the development of immunomodulatory agents. Pyrazole derivatives have been reported to modulate immune responses by interacting with receptors and enzymes involved in inflammation and immune cell signaling. By fine-tuning the structure of this compound, researchers aim to develop treatments that can either enhance or suppress immune responses as needed for specific therapeutic applications.

The versatility of 1-(3-Bromophenyl)-3-methyl-1H-pyrazole extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The conjugated system provided by the pyrazole ring allows for tunable electronic properties, making it an attractive candidate for these advanced materials.

In conclusion,1-(3-Bromophenyl)-3-methyl-1H-pyrazole (CAS No. 70583-75-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for drug discovery. Recent advances in synthetic chemistry and computational biology have further enhanced our ability to harness its potential for developing novel therapeutic agents. As research continues to uncover new applications for this compound,1-(3-Bromophenyl)-3-methyl-1H-pyrazole is poised to remain at the forefront of scientific innovation.